Cas no 1393544-54-1 (6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine)

• Product Name: 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine
• CAS No: 1393544-54-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD22544004
• CID: 4593684
• PubChem ID: 72214561
• Update Time: 2025-06-25

6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 6-METHOXY-1,2,3,4-TETRAHYDRO-1,5-NAPHTHYRIDINE
• 1,5-Naphthyridine, 1,2,3,4-tetrahydro-6-methoxy-
• F1957-0124
• CS-0074796
• EN300-256916
• 1,2,3,4-Tetrahydro-6-methoxy-1,5-naphthyridine
• E80981
• DB-132283
• 1393544-54-1
• AKOS025312697
• AB77005
• SCHEMBL20571030
• 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine

• MDL： MFCD22544004
• Inchi： 1S/C9H12N2O/c1-12-9-5-4-7-8(11-9)3-2-6-10-7/h4-5,10H,2-3,6H2,1H3
• InChI Key： XCLZTKZAAHOQRP-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(OC)=CC=2)CCC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine

6-Methoxy-1,2,3,4-Tetrahydro-1,5-Naphthyridine: A Comprehensive Overview

The compound with CAS No. 1393544-54-1, commonly referred to as 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of naphthyridines, which are bicyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The naphthyridine core of this molecule provides a unique platform for functionalization and structural modification, making it a valuable tool for researchers.

6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine is characterized by its tetrahydro ring system and the presence of a methoxy group at the sixth position. This substitution pattern not only influences the molecule's physical properties but also plays a crucial role in its biological activity. Recent studies have highlighted the potential of this compound as a precursor for the development of novel pharmaceutical agents. For instance, researchers have explored its role in the synthesis of kinase inhibitors and other bioactive molecules.

The synthesis of 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine involves a multi-step process that typically begins with the preparation of a suitable naphthyridine derivative. The introduction of the methoxy group is often achieved through nucleophilic aromatic substitution or other directed metallation techniques. These methods ensure high regioselectivity and yield high-purity products. The compound's stability under various reaction conditions has made it a preferred substrate for further functionalization.

In terms of applications, 6-Methoxy-1,2,3,4-tetrahydro-1,5-naphthyridine has shown promise in the field of medicinal chemistry. Its ability to modulate enzyme activity and interact with cellular pathways makes it an attractive candidate for drug development. For example, recent research has demonstrated its potential as an inhibitor of certain protein kinases involved in cancer progression. Additionally, its structural versatility allows for the incorporation into larger molecular frameworks, enabling the creation of more complex bioactive agents.

From a materials science perspective, 6-Methoxy-1,2,3,4-tetrahydro-1,naphthyridine exhibits interesting electronic properties that could be harnessed in organic electronics. Its conjugated system facilitates charge transport and stability under ambient conditions. Researchers are actively exploring its potential as an electron transport layer material in organic photovoltaic devices (OPVs) and light-emitting diodes (OLEDs). These applications underscore the compound's importance beyond traditional pharmaceutical research.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of 6-Methoxy-1,naphthyridine derivatives. Density functional theory (DFT) calculations have revealed insights into the molecule's frontier molecular orbitals and excited-state dynamics. Such studies are pivotal for understanding its photochemical behavior and optimizing its performance in electronic devices.

In conclusion,6-Methoxy-1,naphthyridine is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery and materials science alike. As ongoing studies continue to uncover new applications and mechanisms of action for this compound,CAS No. 1393544-54-1 will undoubtedly remain at the forefront of scientific innovation.